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Compound of Interest

Compound Name: 1,3-Diethoxypropane

Cat. No.: B8821189

A Technical Guide to 1,3-Diethoxypropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-diethoxypropane, including its
chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis,
and a conceptual workflow. This document is intended to serve as a valuable resource for
professionals in research and development.

Chemical Identity

The nomenclature and various identifiers for 1,3-diethoxypropane are crucial for accurate
documentation and database searches.

o |[UPAC Name: 1,3-diethoxypropane[1][2]

e Synonyms: A variety of synonyms and registry numbers are used to identify this compound
in different contexts and databases.[1][3] These include:

o 3,7-Dioxanonane
o Diethoxy propane
o Propane, 1,3-diethoxy-

o CAS Number: 3459-83-4[1][2][3]
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o EC Number: 413-140-6[1]

o DTXSID00188150[1]

Physicochemical Properties

A summary of the key quantitative data for 1,3-diethoxypropane is presented in the table
below. These properties are essential for designing experiments and understanding the
compound's behavior in various systems.

Property Value Source
Molecular Formula C7H1602 [1][2]
Molecular Weight 132.20 g/mol [1114]
Density 0.843 g/cm? [3]
Boiling Point 148.8 °C at 760 mmHg [3]
Flash Point 27.6 °C [3]
Refractive Index 1.399 [3]
LogP (Predicted) 1.21 [3]
Vapor Pressure (Predicted) 5.3£0.3 mmHg at 25°C [3]

Standard Liquid Enthalpy of
. -4559.10 * 1.40 kJ/mol [4]
Combustion

Experimental Protocol: Synthesis of 1,3-
Diethoxypropane via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for preparing ethers.[5]
This protocol details the synthesis of 1,3-diethoxypropane from 1,3-dibromopropane and
sodium ethoxide. This reaction proceeds via an Sn2 mechanism.[2]

Materials and Reagents:

e 1,3-Dibromopropane
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e Sodium metal

e Anhydrous ethanol

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard glassware for organic synthesis (three-neck round-bottom flask, condenser,
dropping funnel, etc.)

 Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

e Preparation of Sodium Ethoxide:

o Under an inert atmosphere, place anhydrous ethanol in a dry three-neck round-bottom
flask equipped with a reflux condenser and a magnetic stirrer.

o Carefully add small, freshly cut pieces of sodium metal portion-wise to the ethanol at O °C.

o Allow the mixture to stir at room temperature until all the sodium has reacted and the
evolution of hydrogen gas has ceased. This indicates the formation of sodium ethoxide.

o Ether Synthesis:

o Cool the freshly prepared sodium ethoxide solution to 0 °C.

o Slowly add 1,3-dibromopropane (0.5 equivalents relative to the sodium ethoxide) dropwise
via a dropping funnel over a period of 30-60 minutes.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).
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o Work-up and Purification:
o After the reaction is complete, cool the mixture to room temperature.

o Quench the reaction by the slow addition of a saturated aqueous ammonium chloride
solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether (2 x volume of the reaction mixture).

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator.

o The crude 1,3-diethoxypropane can be purified by fractional distillation to yield the pure
product.

Safety Precautions:

e Sodium metal is highly reactive and flammable; handle with extreme care under an inert
atmosphere.

» 1,3-Dibromopropane is an alkylating agent and should be handled in a well-ventilated fume
hood.

e Anhydrous solvents are essential for the success of this reaction.

Visualization of Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 1,3-diethoxypropane
as described in the experimental protocol.
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Caption: Workflow for the synthesis of 1,3-diethoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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